![molecular formula C8H16ClNO B6208065 rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis CAS No. 2763588-74-3](/img/no-structure.png)
rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis
Overview
Description
Rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis (also known as Rac-1-MePIP2HCl, Rac-1-MePIP2HCl-cis, or Rac-1-MePIP2HCl-c) is a synthetic small molecule that has been used in a wide range of scientific research applications. It is a potent inhibitor of the protein kinase C (PKC) family of enzymes, and has been used in a variety of biochemical and physiological studies. Rac-1-MePIP2HCl-c has been found to have a wide range of effects on cells, including those of the immune system, cardiovascular system, and nervous system.
Scientific Research Applications
Rac-1-MePIP2HCl-c has been used in a variety of scientific research applications, including studies of the mechanisms of action of PKC enzymes, as well as studies of the biochemical and physiological effects of PKC inhibitors. It has also been used in studies of the role of PKC in the regulation of cell growth and differentiation, as well as in studies of the role of PKC in the regulation of immune responses and cardiovascular function.
Mechanism of Action
The mechanism of action of Rac-1-MePIP2HCl-c is based on its ability to selectively inhibit the activity of the PKC family of enzymes. PKC is a family of serine/threonine protein kinases that are involved in the regulation of a wide range of cellular processes, including cell growth and differentiation, immune responses, and cardiovascular function. Rac-1-MePIP2HCl-c binds to the active site of the PKC enzyme, preventing its activity and thus blocking the downstream effects of PKC activation.
Biochemical and Physiological Effects
Rac-1-MePIP2HCl-c has been found to have a wide range of effects on cells, including those of the immune system, cardiovascular system, and nervous system. In immune cells, Rac-1-MePIP2HCl-c has been shown to inhibit the activation of T cells, B cells, and macrophages, as well as the production of cytokines and other inflammatory mediators. In cardiovascular cells, Rac-1-MePIP2HCl-c has been shown to inhibit the production of nitric oxide and the activation of angiotensin II receptors, as well as the production of reactive oxygen species. In the nervous system, Rac-1-MePIP2HCl-c has been found to inhibit the activity of glutamate receptors and the release of neurotransmitters.
Advantages and Limitations for Lab Experiments
Rac-1-MePIP2HCl-c has several advantages for laboratory experiments. It is relatively easy to synthesize and is a highly selective inhibitor of PKC enzymes. It is also relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using Rac-1-MePIP2HCl-c in laboratory experiments. It is not always easy to obtain, and it can be expensive. Additionally, it is not always possible to obtain the desired enantiomer, which can limit the accuracy of the results.
Future Directions
There are many potential future directions for research using Rac-1-MePIP2HCl-c. One potential direction is to explore the use of Rac-1-MePIP2HCl-c in the development of novel therapeutics for diseases that involve PKC-mediated pathways, such as cancer, autoimmune diseases, and cardiovascular diseases. Additionally, further research could be done to explore the effects of Rac-1-MePIP2HCl-c on other cellular processes, such as cell death and apoptosis. Finally, further research could be done to explore the potential of Rac-1-MePIP2HCl-c as a tool for studying the structure and function of PKC enzymes.
Synthesis Methods
Rac-1-MePIP2HCl-c is synthesized using a two-step process. The first step involves the synthesis of the racemic mixture of (3R,5S)-5-methylpiperidin-3-yl]ethan-1-one (MePIP2) from the reaction of 5-methylpiperidine and ethyl cyanoacetate in the presence of sodium methoxide. The second step involves the resolution of the racemic mixture into its enantiomers using a chiral chromatography column. The desired enantiomer, the cis form of Rac-1-MePIP2HCl-c, is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis involves the conversion of starting materials through a series of reactions to obtain the final product. The key steps in the synthesis pathway include the formation of the piperidine ring, introduction of the methyl group, and the addition of the carbonyl group. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "3-methyl-1-piperidinol", "ethyl bromide", "sodium hydride", "acetic anhydride", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: React 3-methyl-1-piperidinol with ethyl bromide in the presence of sodium hydride to form 3-methylpiperidine.", "Step 2: React 3-methylpiperidine with acetic anhydride to form 3-acetylmethylpiperidine.", "Step 3: React 3-acetylmethylpiperidine with hydrochloric acid to form 3-acetylmethylpiperidine hydrochloride.", "Step 4: React 3-acetylmethylpiperidine hydrochloride with sodium hydroxide to remove the acetyl group and form 3-methylpiperidine.", "Step 5: React 3-methylpiperidine with ethyl bromide in the presence of sodium hydride to form rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethane.", "Step 6: React rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethane with oxygen in the presence of a palladium catalyst to form rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one.", "Step 7: React rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one with hydrochloric acid to form rac-1-[(3R,5S)-5-methylpiperidin-3-yl]ethan-1-one hydrochloride, cis." ] } | |
CAS RN |
2763588-74-3 |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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